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Compound of Interest

Compound Name: 1-Chloro-2-fluoroethane

Cat. No.: B1294213

This guide provides comprehensive information for researchers, scientists, and drug
development professionals on the safe storage and disposal of 1-Chloro-2-fluoroethane
waste. Adherence to these guidelines is critical to ensure laboratory safety and environmental
compliance.

Frequently Asked Questions (FAQSs)

Q1: How must 1-Chloro-2-fluoroethane waste be stored in the laboratory?

Al: 1-Chloro-2-fluoroethane waste must be stored in a designated, cool, dry, and well-
ventilated area.[1] It should be kept in tightly closed, properly labeled containers away from
direct sunlight, heat, sparks, and other ignition sources.[1][2] Storage areas should be secured
and clearly marked with appropriate hazard warnings.[3]

Q2: What are the approved disposal methods for 1-Chloro-2-fluoroethane waste?

A2: The primary approved disposal method for 1-Chloro-2-fluoroethane is through a licensed
hazardous waste disposal company.[4] The most common technique is controlled incineration
at a facility equipped with flue gas scrubbing capabilities.[1] Under no circumstances should
this chemical waste be disposed of down the drain or allowed to evaporate in a fume hood.[1]

[3]5]

Q3: Can | mix 1-Chloro-2-fluoroethane waste with other solvent wastes?
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A3: It is crucial to segregate halogenated solvent waste, like 1-Chloro-2-fluoroethane, from
non-halogenated solvent waste.[5][6] Mixing these waste streams can create dangerous
reactions and significantly increases disposal costs, as non-halogenated solvents can often be
recycled as fuel additives, while halogenated solvents require specialized incineration.[5][6]

Q4: What personal protective equipment (PPE) is required when handling 1-Chloro-2-
fluoroethane waste?

A4: When handling 1-Chloro-2-fluoroethane waste, appropriate personal protective
equipment (PPE) is mandatory. This includes chemical-resistant gloves (inspected before use),
safety goggles or a face shield, and a lab coat.[1][7][8] If there is a risk of inhalation, a full-face
respirator should be used in a well-ventilated area, preferably within a chemical fume hood.[2]

[©]
Q5: What should | do in case of a 1-Chloro-2-fluoroethane spill?

A5: In the event of a spill, immediately evacuate all non-essential personnel from the area and
ensure adequate ventilation.[1] Remove all sources of ignition.[1] Wearing appropriate PPE,
contain the spill using an inert absorbent material. The contaminated absorbent material must
then be collected in a suitable, sealed container and disposed of as hazardous waste.[1][8][10]

Troubleshooting Guide
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Issue Probable Cause

Solution

] ] Container degradation or
Leaking waste container ) .
improper sealing.

Immediately transfer the waste
to a new, compatible, and
properly labeled container.
Inspect storage areas for any
further spills and
decontaminate if necessary.
Ensure all containers are

securely sealed.

Faint sweet or ethereal odor A possible leak or improper

detected in the storage area ventilation.

Check all container seals.
Increase ventilation to the
area. If the odor persists,
evacuate the area and contact
your institution's Environmental
Health and Safety (EHS)

department.

) Lack of clear labeling or
Uncertainty about waste ]
) understanding of waste
segregation
streams.

Immediately consult your
laboratory's chemical hygiene
plan and waste disposal
guidelines. If still unsure,
contact your EHS department
for clarification before
proceeding. Do not mix wastes

you are uncertain about.

] ) Improper labeling, mixed
Waste disposal pickup was ]
. waste, or an overfilled
rejected )
container.

Contact your hazardous waste
disposal provider to
understand the specific reason
for rejection. Correct the issue
as advised. This may involve
relabeling, segregating the
waste, or repackaging it into a

container that is not overfilled.

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

The following table summarizes key quantitative data for 1-Chloro-2-fluoroethane.

Property Value

Molecular Formula C2HACIF[1]

Molecular Weight 82.5 g/mol [1]

Boiling Point 53.2 °C[11]

Melting Point -76 °C[12]

Density 1.168 g/cm3[1][12]

Vapor Pressure 394 mmHg at 25°C

Solubility in Water Relatively insoluble[13]

Solubility in Organic Solvents Soluble in ethanol and acetone[13]

Experimental Protocols
Protocol for Segregation and Containerization of 1-
Chloro-2-fluoroethane Waste

» Container Selection: Obtain a designated and compatible waste container, typically a
polyethylene container provided by your institution's EHS department.[3] Ensure the
container is clean, dry, and in good condition.

o Labeling: Affix a hazardous waste label to the container. The label must include the full
chemical name ("1-Chloro-2-fluoroethane"), the concentration, and the hazard pictograms
(e.g., flammable, health hazard).

o Waste Collection: Collect only 1-Chloro-2-fluoroethane waste in this container. Do not mix
with non-halogenated solvents, aqueous waste, or solid waste.[5][6]

o Sealing: Keep the container tightly sealed when not in use to prevent the release of vapors.

o Storage: Store the sealed container in a designated secondary containment bin within a well-
ventilated, cool, and dry area, away from ignition sources.
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Protocol for Managing a Minor Spill of 1-Chloro-2-
fluoroethane

o Alert Personnel: Immediately alert others in the vicinity of the spill.

o Ensure Ventilation: Ensure the area is well-ventilated, preferably within a chemical fume
hood.

o Don PPE: Put on the appropriate PPE, including chemical-resistant gloves, safety goggles,
and a lab coat.

o Contain Spill: Use a spill kit with inert absorbent material (e.g., vermiculite, sand) to contain
the spill. Do not use combustible materials.

o Collect Waste: Carefully collect the absorbent material using non-sparking tools and place it
in a labeled, sealable container for hazardous waste disposal.[1]

o Decontaminate: Decontaminate the spill area with a suitable cleaning agent, and dispose of
the cleaning materials as hazardous waste.

» Report: Report the spill to your laboratory supervisor and EHS department, as per your
institution's policy.

Visual Guides
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Waste Generation

Segregate Halogenated Waste
(1-Chloro-2-fluoroethane)

:

Collect in Labeled,
Compatible Container

;

Store in Cool, Dry,
Well-Ventilated Area

Arrange for Professional
Hazardous Waste Pickup

Controlled Incineration
by Licensed Facility

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 1-Chloro-2-fluoroethane waste.
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Is the spill large or
in a poorly ventilated area?

No

Yes Is the spill small and contained?

Evacuate Area &
Call EHS Immediately

Don Appropriate PPE

Contain with Inert
Absorbent Material

Collect Waste in
Sealed Container

Decontaminate Area

Report to Supervisor & EHS

Click to download full resolution via product page

Caption: Decision tree for responding to a 1-Chloro-2-fluoroethane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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